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Abstract

Formylurea (H-NCONHCHO), a molecule possessing both amide and formyl functional
groups, represents a compelling, yet underexplored, species in the landscape of astrochemical
research.[1] While direct detection in interstellar or cometary environments remains elusive, its
chemical precursors—urea and formic acid—are known to exist in these settings, suggesting
the high probability of formylurea's presence as a key intermediate in the formation of more
complex prebiotic molecules. This technical guide provides a comprehensive overview of the
current understanding of formylurea in astrochemical contexts, detailing its plausible formation
pathways, potential significance in prebiotic chemistry, and the experimental and observational
methodologies required for its future detection and characterization. This document is intended
for researchers in astrochemistry, planetary science, and the origin of life, as well as
professionals in drug development interested in prebiotic molecular evolution.

Introduction

The search for complex organic molecules (COMSs) in the interstellar medium (ISM), comets,
and meteorites is fundamental to understanding the chemical origins of life.[2] These
extraterrestrial molecules may have seeded the early Earth with the building blocks necessary
for abiogenesis. Urea (NH2CONH2z) has been a molecule of significant interest due to its role in
biological processes and its detection in various astrophysical environments.[3][4] Formylurea,
a derivative of urea, is postulated to be a critical stepping stone in the synthesis of more
complex structures, including nucleobases. This guide synthesizes the current theoretical and
indirect experimental evidence for the existence and importance of formylurea in space.
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Abundance and Distribution of Formylurea and its
Precursors

To date, there have been no definitive detections of formylurea in any astrochemical

environment. Consequently, there is no quantitative data on its abundance or distribution.

However, the abundances of its primary precursors, urea and formic acid, have been

constrained in several sources, providing a basis for estimating the potential for formylurea

formation.
. Abundance/Co
Molecule Formula Environment . Reference
ncentration
Formylurea H2NCONHCHO - Not yet detected -
~5x 1071 (in
Urea NH2CONH: Sgr B2(N) [5]
G+0.693-0.027)
Murchison
) Detected [3]
Meteorite
Stable against
Interstellar Ice
UV and electron [6]
Analogs
bombardment
) ] Comets,
Formic Acid HCOOH Detected [7]
Molecular Clouds
Formamide
decomposition - [7]
product
Multiple
Formamide NH2CHO interstellar Detected [7]
sources

Table 1: Abundances of Formylurea and its Precursors in Astrochemical Environments.

Formation Pathways of Formylurea
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Computational studies have elucidated a plausible pathway for the formation of formylurea as
an intermediate in the synthesis of N,N'-diformylurea from urea and formic acid. This reaction
is thought to be self-catalyzed by formic acid.[7]

Reaction of Urea and Formic Acid

The initial step involves the formylation of urea by formic acid. This reaction is endothermic with
a significant energy barrier.[7] The proposed mechanism involves the protonation of the
carbonyl oxygen of urea by a formic acid molecule, making the carbonyl carbon more
electrophilic and susceptible to nucleophilic attack by the formate anion.

A subsequent reaction with another formic acid molecule can then lead to the formation of N,N'-
diformylurea, with formylurea acting as the intermediate.[7]

Formation of N,N'-Diformylurea from Urea and Formic Acid via a Formylurea Intermediate.

Experimental Protocols for Synthesis and Detection

While no specific experimental protocol for the synthesis of formylurea under astrochemical
conditions has been published, a general methodology for simulating the processing of
interstellar ices can be adapted. This protocol is based on the ultraviolet (UV) irradiation of ice
analogs containing the precursors of formylurea.

Preparation of Interstellar Ice Analogs and UV
Photolysis

Obijective: To synthesize formylurea and other complex organic molecules by simulating the
energetic processing of interstellar ices.

Materials:

Ultra-high vacuum (UHV) chamber (P < 10~7 mbar)

Cryogenic cold finger (capable of reaching 10-15 K)

Infrared-transparent substrate (e.g., Csl, KBr)

Gas deposition system with mass flow controllers
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e Broadband UV lamp (e.g., hydrogen discharge lamp)

e Fourier Transform Infrared (FTIR) spectrometer for in-situ monitoring

o Gas Chromatograph-Mass Spectrometer (GC-MS) for analysis of residues
Procedure:

o Substrate Preparation: The substrate is cooled to 10-15 K within the UHV chamber.

o Gas Mixture Preparation: A gas mixture containing precursors is prepared. A plausible
starting mixture for formylurea synthesis would be water (H20), urea (NH2CONH3), and
formic acid (HCOOH) in ratios relevant to interstellar abundances (e.g., H20:Urea:HCOOH =
100:1:1).

 |Ice Deposition: The gas mixture is deposited onto the cold substrate to form an amorphous
ice layer.

o UV Irradiation: The ice sample is irradiated with the UV lamp for a specified duration. The UV
photons simulate the secondary photons produced by cosmic ray interactions with molecular
clouds.

« In-situ Monitoring: The chemical evolution of the ice is monitored in real-time using FTIR
spectroscopy. The appearance of new vibrational bands can indicate the formation of new
molecules, including formylurea.

o Warm-up and Residue Analysis: After irradiation, the sample is slowly warmed to room
temperature. Volatile species will sublimate, leaving a solid organic residue. This residue is
then extracted and analyzed using techniques such as GC-MS to identify the molecular
components.

General Experimental Workflow for the Synthesis and Detection of Formylurea in Simulated
Interstellar Ices.

Spectroscopic Data for Detection

The detection of formylurea in astrochemical environments will rely on the identification of its
unique spectroscopic signature. While laboratory spectra under astrophysically relevant
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conditions are not yet available, existing data from standard analytical techniques can guide

future observational searches.

Spectroscopic Technique

Key Features

Reference

Infrared (IR) Spectroscopy

Characteristic vibrational
modes for C=0, N-H, and C-N
bonds. The exact frequencies
in an ice matrix will be shifted
compared to gas or solid

phase spectra.

[1]

Mass Spectrometry (MS)

Molecular ion peak at m/z =
88.0273 u. Fragmentation
patterns can provide structural

information.

[1]

Nuclear Magnetic Resonance
(NMR)

1H and 13C NMR spectra can

confirm the chemical structure.

[1]

Rotational Spectroscopy

Predictions of rotational
constants are necessary to
guide searches in the
millimeter and submillimeter
wavebands. These are not yet
experimentally determined for

formylurea.

Table 2: Available Spectroscopic Data for Formylurea.

For a definitive identification in the interstellar medium, laboratory measurements of the

rotational spectrum of formylurea are crucial. These measurements would provide the precise

transition frequencies that can be searched for using radio telescopes. Similarly, laboratory

infrared spectra of formylurea isolated in astrophysically relevant ice matrices (e.g., H20, CO,

CO2) are needed for comparison with observations from infrared telescopes like the James

Webb Space Telescope.
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Significance for Prebiotic Chemistry and Drug
Development

The potential existence of formylurea in astrochemical environments has significant
implications for our understanding of prebiotic chemistry. As an intermediate in the formation of
more complex nitrogen-containing heterocycles, it could play a role in the abiotic synthesis of
nucleobases, the building blocks of RNA and DNA.[7] The study of such prebiotic reaction
pathways can provide insights into the molecular origins of life on Earth and the potential for life
elsewhere.

For drug development professionals, understanding the inventory of prebiotic molecules and
their formation pathways can inspire novel synthetic routes for bioactive compounds. The
inherent reactivity of molecules like formylurea, which are stable enough to accumulate but
reactive enough to participate in further synthesis, offers a model for the design of versatile
chemical scaffolds.

Future Directions

The study of formylurea in astrochemical environments is still in its infancy. Future research
should focus on the following key areas:

Laboratory Spectroscopy: Obtaining high-resolution rotational spectra and matrix-isolation
infrared spectra of formylurea to enable its detection in space.

o Experimental Synthesis: Conducting dedicated laboratory experiments under simulated
astrophysical conditions to quantify the formation efficiency of formylurea from its
precursors.

o Observational Searches: Performing targeted searches for the rotational and vibrational
signatures of formylurea in chemically rich interstellar regions, such as Sagittarius B2, and
in comets.

o Meteorite Analysis: Developing and applying sensitive analytical techniques to search for
formylurea in carbonaceous chondrites.
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o Computational Modeling: Expanding theoretical models to include a more comprehensive
network of reactions involving formylurea on the surfaces of interstellar grains.

Conclusion

Formylurea stands as a plausible yet undetected molecule of significant interest in
astrochemistry. Its formation from known interstellar and cometary molecules is theoretically
sound, and its role as an intermediate in prebiotic synthesis pathways is compelling. This
technical guide has outlined the current state of knowledge and provided a roadmap for future
research. The eventual detection and characterization of formylurea in astrochemical
environments would represent a significant step forward in our quest to understand the cosmic
origins of life's building blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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